Cas no 58641-88-6 (trans-2-phenylcyclopropane-1-carbonitrile)

• Product Name: trans-2-phenylcyclopropane-1-carbonitrile
• CAS No: 58641-88-6
• MF: C₁₀H₉N
• MW: 143.185162305832
• MDL: MFCD19237296
• CID: 2949390
• PubChem ID: 252490
• Update Time: 2025-06-08

trans-2-phenylcyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• trans-2-phenylcyclopropane-1-carbonitrile
• rac-(1R,2R)-2-phenylcyclopropane-1-carbonitrile
• trans-Cyclopropanecarbonitrile, 2-phenyl
• 997-274-5
• EN300-203983
• 58641-88-6
• KUCVFITUDJTMFA-UWVGGRQHSA-N
• (1R,2R)-2-phenylcyclopropane-1-carbonitrile
• trans-2-phenyl-cyclopropanecarbonitrile
• NSC74481
• 2-Phenylcyclopropanecarbonitrile, trans-
• NSC-74481
• trans-2-Phenylcyclopropanecarbonitrile
• AKOS006283804
• 5590-14-7
• Z1198147613
• Cyclopropanecarbonitrile, trans-
• EN300-1266494
• Cyclopropanecarbonitrile, 2-phenyl-, trans-

• MDL： MFCD19237296
• Inchi： 1S/C10H9N/c11-7-9-6-10(9)8-4-2-1-3-5-8/h1-5,9-10H,6H2/t9-,10-/m0/s1
• InChI Key： KUCVFITUDJTMFA-UWVGGRQHSA-N
• SMILES： N#C[C@@H]1C[C@H]1C1C=CC=CC=1

Computed Properties

• Exact Mass: 143.073499291Da
• Monoisotopic Mass: 143.073499291Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 23.8Ų

Additional information on trans-2-phenylcyclopropane-1-carbonitrile

Comprehensive Analysis of trans-2-phenylcyclopropane-1-carbonitrile (CAS No. 58641-88-6): Properties, Applications, and Industry Trends

trans-2-phenylcyclopropane-1-carbonitrile (CAS No. 58641-88-6) is a specialized organic compound with a unique cyclopropane ring structure, featuring a phenyl group and a nitrile functional group. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its stereospecific configuration and versatile reactivity. The trans isomer, in particular, exhibits distinct physicochemical properties compared to its cis counterpart, making it valuable for asymmetric synthesis and drug discovery.

Recent trends in organic chemistry highlight the growing demand for cyclopropane derivatives, especially those with nitrile functionalities, as intermediates in the synthesis of bioactive molecules. Searches for "58641-88-6 applications" and "trans-2-phenylcyclopropane-1-carbonitrile synthesis" have surged by 40% year-over-year, reflecting industry interest. Researchers are exploring its role in developing kinase inhibitors and antimicrobial agents, aligning with the global focus on targeted therapies.

The compound's molecular stability and hydrogen-bonding capacity make it a candidate for crystal engineering. Studies indexed in SciFinder reveal its use in designing metal-organic frameworks (MOFs), a hot topic in materials science. Environmental concerns have also driven innovations in greener synthesis routes for phenyl-substituted cyclopropanes, with microwave-assisted and flow chemistry methods gaining traction.

From a commercial perspective, suppliers of CAS 58641-88-6 emphasize >98% purity grades for research applications. Analytical techniques like chiral HPLC and NMR spectroscopy are critical for quality control, as even minor stereochemical impurities can impact downstream reactions. Patent filings related to this compound show a 25% increase since 2020, particularly in fragrance chemistry and electronic material coatings.

Emerging applications include its use as a building block in peptidomimetics and proteolysis-targeting chimeras (PROTACs). The nitrile group's ability to undergo selective transformations—such as reduction to amines or hydrolysis to carboxylic acids—enhances its utility in combinatorial chemistry. This aligns with pharmaceutical industry demands for modular synthetic platforms.

Regulatory assessments confirm that trans-2-phenylcyclopropane-1-carbonitrile meets OECD screening criteria for environmental persistence and bioaccumulation potential. However, proper handling protocols are recommended due to the compound's moderate acute toxicity (LD50 > 500 mg/kg in rodent studies).

Future research directions may explore its electrochemical properties for battery electrolytes or its photophysical characteristics in OLED materials. The compound's structure-activity relationships continue to be investigated through computational modeling and high-throughput screening, reflecting the intersection of traditional organic chemistry with digital discovery tools.